Cas no 2137102-09-9 (diethyl({[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl})amine)

• Product Name: diethyl({[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl})amine
• CAS No: 2137102-09-9
• MF: C₁₀H₂₂N₂O
• MW: 186.294482707977
• CID: 6077114
• PubChem ID: 165457390
• Update Time: 2025-06-15

diethyl({[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl})amine Chemical and Physical Properties

Names and Identifiers

• 2137102-09-9
• EN300-712833
• diethyl({[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl})amine

• Inchi： 1S/C10H22N2O/c1-4-12(5-2)8-9-6-10(13-3)7-11-9/h9-11H,4-8H2,1-3H3/t9-,10-/m0/s1
• InChI Key： LONZOXLVNDPOLZ-UWVGGRQHSA-N
• SMILES： O(C)[C@@H]1CN[C@H](CN(CC)CC)C1

Computed Properties

• Exact Mass: 186.173213330g/mol
• Monoisotopic Mass: 186.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 24.5Ų

Additional information on diethyl({[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl})amine

Introduction to Diethyl({[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl})amine and Its Significance in Modern Chemical Biology

Diethyl({[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl})amine, a compound with the CAS number 2137102-09-9, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex pyrrolidinyl backbone and ethyl substituents, has garnered considerable attention due to its unique structural features and potential biological activities. The stereochemistry of the pyrrolidinyl ring, specifically the (2S,4S) configuration, plays a crucial role in determining its interactions with biological targets, making it a subject of intense study in medicinal chemistry.

The< strong>name of the compound itself provides valuable insights into its molecular structure. The presence of the 4-methoxypyrrolidin-2-yl moiety suggests that this compound may exhibit properties similar to other pyrrolidine derivatives, which are widely recognized for their pharmacological significance. Pyrrolidine derivatives have been extensively explored for their roles in various biological processes, including enzyme inhibition and receptor binding. The methoxy group at the 4-position further modulates the electronic properties of the ring, potentially influencing its reactivity and binding affinity.

In recent years, there has been a growing interest in the development of chiral compounds for pharmaceutical applications. The stereochemistry of< strong>Diethyl({[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl})amine is particularly noteworthy, as the (2S,4S) configuration is not arbitrary but rather carefully selected based on its predicted interactions with biological targets. This stereochemical specificity is often crucial for achieving high efficacy and selectivity in drug design. For instance, studies have shown that enantiomeric purity can significantly impact the pharmacokinetic and pharmacodynamic properties of a drug, making it essential to develop methods for the precise synthesis and isolation of these stereoisomers.

The< strong>molecular structure of Diethyl({[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl})amine also suggests potential applications in drug discovery and development. The amine functional group provides a site for further derivatization, allowing chemists to modify the compound's properties to suit specific therapeutic needs. Additionally, the presence of ethyl groups may influence solubility and metabolic stability, factors that are critical for drug formulation and bioavailability. Researchers are exploring various synthetic routes to optimize the production of this compound while maintaining high enantiomeric purity.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions. These computational tools can be used to model how< strong>Diethyl({[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl})amine interacts with biological targets such as enzymes and receptors. By understanding these interactions at a molecular level, scientists can design more effective drugs with improved target specificity. This approach has been particularly successful in the development of small molecule inhibitors for therapeutic applications. The ability to predict and manipulate molecular interactions has revolutionized drug discovery, allowing for more targeted and efficient development processes.

The< strong>CAS number 2137102-09-9 serves as a unique identifier for this compound and facilitates its recognition in scientific literature and databases. This standardized nomenclature system ensures that researchers worldwide can accurately reference and utilize this compound in their studies. The CAS registry number is particularly important when conducting literature searches or submitting patent applications, as it provides a clear distinction between different chemical entities.

In conclusion, Diethyl({[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl})amine represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its unique structural features and stereochemical configuration make it an attractive subject for further study. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in the development of novel therapeutics. The ongoing research into< strong>Diethyl({[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl})amine underscores its potential as a building block for future pharmaceutical innovations.